molecular formula C21H15FN2O3 B278601 4-fluoro-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide

4-fluoro-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide

Cat. No. B278601
M. Wt: 362.4 g/mol
InChI Key: UDQVRPFQWMZCKG-LTGZKZEYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-fluoro-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a benzamide derivative and has been found to exhibit a range of biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 4-fluoro-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide is not yet fully understood. However, it is thought to work by inhibiting certain enzymes involved in cellular processes, which may contribute to its anti-cancer and anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that 4-fluoro-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide can have a range of biochemical and physiological effects. These include the inhibition of cell proliferation and induction of apoptosis in cancer cells, as well as the reduction of inflammation in certain tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide in lab experiments is its potential to exhibit anti-cancer and anti-inflammatory properties. However, there are also limitations to its use, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for the research and development of 4-fluoro-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide. These include further investigation into its mechanism of action, as well as the development of new synthetic methods for producing the compound. Additionally, there is potential for the development of new cancer treatments and anti-inflammatory agents based on this compound.

Synthesis Methods

The synthesis of 4-fluoro-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide can be achieved through a multi-step process involving the condensation of various reagents. The exact synthesis method used may vary depending on the specific application and desired properties of the compound.

Scientific Research Applications

The potential applications of 4-fluoro-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide in scientific research are numerous. This compound has been found to exhibit activity against certain types of cancer cells, making it a promising candidate for the development of new cancer treatments. Additionally, it has been shown to have potential as an anti-inflammatory agent and may be useful in the treatment of various inflammatory conditions.

properties

Product Name

4-fluoro-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide

Molecular Formula

C21H15FN2O3

Molecular Weight

362.4 g/mol

IUPAC Name

4-fluoro-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide

InChI

InChI=1S/C21H15FN2O3/c1-12-2-9-19-17(10-12)24-21(27-19)16-11-15(7-8-18(16)25)23-20(26)13-3-5-14(22)6-4-13/h2-11,24H,1H3,(H,23,26)/b21-16+

InChI Key

UDQVRPFQWMZCKG-LTGZKZEYSA-N

Isomeric SMILES

CC1=CC2=C(C=C1)O/C(=C/3\C=C(C=CC3=O)NC(=O)C4=CC=C(C=C4)F)/N2

SMILES

CC1=CC2=C(C=C1)OC(=C3C=C(C=CC3=O)NC(=O)C4=CC=C(C=C4)F)N2

Canonical SMILES

CC1=CC2=C(C=C1)OC(=C3C=C(C=CC3=O)NC(=O)C4=CC=C(C=C4)F)N2

Origin of Product

United States

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